Cas no 1217602-23-7 (N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester)

• Product Name: N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester
• CAS No: 1217602-23-7
• MF: C₁₉H₃₀N₂O₆
• MW: 390.500599384308
• CID: 1060724
• PubChem ID: 71314155
• Update Time: 2025-05-19

N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-[bis(2-hydroxyethyl-d4)amino]-L-phenylalanine Methyl Ester
• methyl (2R)-3-[4-[bis(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 1217602-23-7
• DTXSID70747197
• Methyl 4-{bis[2-hydroxy(~2~H_4_)ethyl]amino}-N-(tert-butoxycarbonyl)-D-phenylalaninate
• N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester

• Inchi： 1S/C19H30N2O6/c1-19(2,3)27-18(25)20-16(17(24)26-4)13-14-5-7-15(8-6-14)21(9-11-22)10-12-23/h5-8,16,22-23H,9-13H2,1-4H3,(H,20,25)/t16-/m1/s1/i9D2,10D2,11D2,12D2
• InChI Key： JBFUXXJVFIHVIF-NTKYFLBZSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC1C=CC(=CC=1)N(C([2H])([2H])C([2H])([2H])O)C([2H])([2H])C([2H])([2H])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 390.26100
• Monoisotopic Mass: 390.26060065g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 111.82000
• LogP: 1.29080

Additional information on N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester

Comprehensive Overview of N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester (CAS No. 1217602-23-7)

In the realm of pharmaceutical intermediates and deuterated compounds, N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester (CAS No. 1217602-23-7) stands out as a specialized chemical entity. This deuterated derivative of phenylalanine is increasingly sought after in drug discovery and metabolic studies due to its unique isotopic labeling. Researchers are particularly interested in its role in deuterium-enriched drug development, a trending topic in the pharmaceutical industry, as deuterium substitution can enhance metabolic stability and bioavailability.

The compound's structure features a Boc-protected amino group and a deuterated bis(2-hydroxyethyl)amino moiety, making it a valuable building block for peptide synthesis and isotope-labeled probe design. Its methyl ester functionality further enhances solubility, a critical factor in high-throughput screening applications. Recent discussions in scientific forums highlight its potential in targeted protein degradation (PROTACs) and kinase inhibitor optimization, aligning with current industry focus areas.

From a synthetic chemistry perspective, the deuterium atoms at the 2-hydroxyethyl-d4 positions provide distinct advantages for NMR spectroscopy and mass spectrometry studies. This aligns with growing interest in deuterium labeling techniques, as evidenced by frequent searches for "deuterated pharmaceutical applications" and "isotope effects in drug metabolism." The compound's stability under physiological conditions makes it particularly useful for ADME studies (Absorption, Distribution, Metabolism, Excretion), a hot topic in preclinical research.

Quality control specifications for CAS 1217602-23-7 typically require ≥95% purity by HPLC, with particular attention to enantiomeric excess given its L-phenylalanine backbone. Analytical methods often combine LC-MS and chiral chromatography, addressing common researcher queries about "characterization of deuterated compounds." The Boc protection group offers synthetic flexibility, allowing downstream deprotection for solid-phase peptide synthesis (SPPS) applications – a technique frequently searched in conjunction with "modified amino acid derivatives."

Storage recommendations for this compound emphasize protection from moisture at -20°C, reflecting its hydroxyl group sensitivity. Current market trends show growing demand for such custom deuterated building blocks, driven by increased investment in stable isotope labeling technologies. The compound's molecular weight (approximately 400.5 g/mol) and logP characteristics make it suitable for blood-brain barrier penetration studies, another active research area.

Regulatory considerations for N-Boc-4-bis(2-hydroxyethyl-d4)amino-L-phenylalanine Methyl Ester focus on its classification as a non-hazardous research chemical, though proper laboratory handling protocols should always be followed. The deuterium labeling pattern (d4) attracts interest from medicinal chemists exploring isotope effects on pharmacokinetics, a subject generating numerous publications and patent applications in recent years.

Future applications may expand into PET tracer development (Positron Emission Tomography) when combined with other isotopes, responding to the pharmaceutical industry's need for multimodal imaging probes. The compound's versatility positions it as a key player in the emerging field of precision medicine, particularly for neurological targets where modified phenylalanine derivatives show promise.